Cas no 1806703-15-0 (Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate)

• Product Name: Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate
• CAS No: 1806703-15-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4789535
• Update Time: 2025-06-25

Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate

• Inchi： 1S/C14H18O4/c1-3-18-14(17)9-12-6-4-11(8-10(12)2)5-7-13(15)16/h4,6,8H,3,5,7,9H2,1-2H3,(H,15,16)
• InChI Key： CFHBCPWAJYWCDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1C)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate

Recent Advances in the Study of Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate (CAS: 1806703-15-0) and Its Applications in Chemical Biology and Medicine

Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate (CAS: 1806703-15-0) is a compound of growing interest in the fields of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its mechanisms of action and therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary scientific investigations.

The synthesis of Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate has been optimized in recent studies, with researchers employing advanced catalytic methods to enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-efficiency synthesis, reducing byproduct formation and improving scalability. These advancements are critical for the compound's potential use in large-scale pharmaceutical production.

Structural analysis of Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate has revealed its unique molecular conformation, which contributes to its biological activity. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have confirmed the presence of key functional groups that interact with biological targets, such as enzymes and receptors. These interactions are being explored for their implications in designing novel inhibitors or modulators for therapeutic applications.

In the realm of biological activity, Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate has shown promise as an anti-inflammatory agent. Preclinical studies conducted in 2024 reported its ability to inhibit pro-inflammatory cytokines in vitro and in vivo, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its low toxicity profile in animal models makes it a candidate for further drug development.

Another area of interest is the compound's role in metabolic pathways. Recent research has identified Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate as a modulator of lipid metabolism, with implications for metabolic disorders such as obesity and diabetes. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to enhance insulin sensitivity in adipocytes, opening new avenues for therapeutic intervention.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, pharmacokinetics, and long-term safety require further investigation. Ongoing research is addressing these gaps, with several pharmaceutical companies including Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate in their drug discovery pipelines.

In conclusion, Ethyl 4-(2-carboxyethyl)-2-methylphenylacetate (CAS: 1806703-15-0) represents a compound of significant interest in chemical biology and medicine. Its optimized synthesis, structural uniqueness, and diverse biological activities position it as a valuable candidate for future therapeutic development. Continued research will be essential to fully realize its potential and address existing challenges.